N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[2-(methylthio)phenyl]thiourea

• IUPAC Name: 1-[2-(3,4-dimethoxyphenyl)ethyl]-3-(2-methylsulfanylphenyl)thiourea
• InChI: InChI=1S/C18H22N2O2S2/c1-21-15-9-8-13(12-16(15)22-2)10-11-19-18(23)20-14-6-4-5-7-17(14)24-3/h4-9,12H,10-11H2,1-3H3,(H2,19,20,23)
• InChI Key: VWVNEWKCNAPJFN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=S)NC2=CC=CC=C2SC)OC
• Molecular Formula: C18H22N2O2S2
• Molecular Weight: 362.5 g/mol

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[2-(methylthio)phenyl]thiourea, also known as DMTMT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[2-(methylthio)phenyl]thiourea has been studied for its potential applications in various fields, including drug development, cancer research, and neuroscience. In drug development, N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[2-(methylthio)phenyl]thiourea has been shown to exhibit antitumor activity against various cancer cell lines, making it a promising candidate for the development of new cancer therapies. In neuroscience, N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[2-(methylthio)phenyl]thiourea has been studied for its potential as a neuroprotective agent, as it has been shown to protect against oxidative stress and neuronal damage.

Mechanism of Action

The mechanism of action of N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[2-(methylthio)phenyl]thiourea is not yet fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in cell proliferation and survival. Specifically, N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[2-(methylthio)phenyl]thiourea has been shown to inhibit the activity of protein kinase C (PKC), an enzyme involved in the regulation of cell growth and differentiation, as well as the activation of the mitogen-activated protein kinase (MAPK) pathway, which is involved in cell signaling and proliferation.
Biochemical and Physiological Effects
N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[2-(methylthio)phenyl]thiourea has been shown to exhibit a range of biochemical and physiological effects, including antitumor activity, neuroprotective effects, and anti-inflammatory effects. In cancer cells, N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[2-(methylthio)phenyl]thiourea has been shown to induce cell cycle arrest and apoptosis, leading to the inhibition of tumor growth. In the brain, N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[2-(methylthio)phenyl]thiourea has been shown to protect against oxidative stress and neuronal damage, potentially making it useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[2-(methylthio)phenyl]thiourea has been shown to exhibit anti-inflammatory effects, which may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[2-(methylthio)phenyl]thiourea in lab experiments is its potential as a versatile tool for studying various biological processes, including cell proliferation, differentiation, and signaling. Additionally, N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[2-(methylthio)phenyl]thiourea has been shown to exhibit low toxicity, making it a relatively safe compound to work with. However, one limitation of using N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[2-(methylthio)phenyl]thiourea in lab experiments is its limited solubility in aqueous solutions, which may make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[2-(methylthio)phenyl]thiourea, including further investigation into its mechanism of action, as well as its potential applications in drug development and neuroscience. Additionally, future research could focus on developing new methods for synthesizing and purifying N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[2-(methylthio)phenyl]thiourea, as well as improving its solubility in aqueous solutions. Finally, further studies could be conducted to investigate the potential side effects of N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[2-(methylthio)phenyl]thiourea and to determine its safety and efficacy in vivo.